3-(3-Methyl-1-phenylbutoxy)butan-1-ol

• CAS No.: 649556-02-5
• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: 3-(3-methyl-1-phenylbutoxy)butan-1-ol
• InChI: InChI=1S/C15H24O2/c1-12(2)11-15(17-13(3)9-10-16)14-7-5-4-6-8-14/h4-8,12-13,15-16H,9-11H2,1-3H3
• InChI Key: RFDQZZSYEPIPDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=CC=CC=C1)OC(C)CCO

Description

3-(3-Methyl-1-phenylbutoxy)butan-1-ol is an organic compound with the molecular formula C15H24O2 It is a derivative of butanol, featuring a phenyl group and a methyl group attached to the butoxy chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methyl-1-phenylbutoxy)butan-1-ol typically involves the reaction of 3-methyl-1-phenylbutanol with butanol in the presence of a strong acid catalyst. The reaction conditions often include elevated temperatures and prolonged reaction times to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to maintain optimal reaction conditions and improve yield. The use of advanced purification techniques, such as distillation and recrystallization, ensures the production of high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

3-(3-Methyl-1-phenylbutoxy)butan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it to simpler alcohols or hydrocarbons.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Produces ketones or aldehydes.

Reduction: Yields simpler alcohols or hydrocarbons.

Substitution: Results in various substituted aromatic compounds.

Scientific Research Applications

3-(3-Methyl-1-phenylbutoxy)butan-1-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of fragrances and flavors.

Mechanism of Action

The mechanism of action of 3-(3-Methyl-1-phenylbutoxy)butan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may exert its effects by modulating the activity of these targets, leading to various biochemical and physiological responses. The exact pathways and targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-Methyl-1-phenylbutanol: A precursor in the synthesis of 3-(3-Methyl-1-phenylbutoxy)butan-1-ol.

Butanol: A simpler alcohol with similar structural features.

Phenylbutanol: Shares the phenyl group but lacks the butoxy chain.

Uniqueness

This compound is unique due to its combination of a phenyl group and a butoxy chain, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in specific applications where these properties are advantageous.